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Compound of Interest

Compound Name:
N-(5-chloro-2-methylphenyl)-4-

methylbenzamide

CAS No.: 331271-06-8

Cat. No.: B401132

Get Quote

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8][9][10]
This molecule is a specific benzamide derivative formed by the condensation of 4-

methylbenzoic acid and 5-chloro-2-methylaniline. While often found in high-throughput

screening (HTS) libraries, it is best characterized by its precursors and theoretical properties in

the absence of a widely indexed public CAS number for the specific amide product.
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Property Detail

Chemical Name
N-(5-chloro-2-methylphenyl)-4-

methylbenzamide

Molecular Formula C₁₅H₁₄ClNO

Molecular Weight 259.73 g/mol

Precursor A (Amine) 5-Chloro-2-methylaniline (CAS: 95-79-4)

Precursor B (Acid Chloride) 4-Methylbenzoyl chloride (CAS: 874-60-2)

Predicted LogP ~4.2 (High Lipophilicity)

Hydrogen Bond Donors 1 (Amide NH)

Hydrogen Bond Acceptors 1 (Carbonyl Oxygen)

Structural Logic
The molecule features two hydrophobic aromatic domains linked by a polar amide bridge. The

ortho-methyl group on the aniline ring introduces steric hindrance, forcing the amide bond out

of planarity with the aniline ring, a conformational feature often exploited in drug design to

improve selectivity (atropisomerism potential).

Synthetic Pathway (Protocol)
Editorial Note: As a Senior Application Scientist, I recommend the Schotten-Baumann reaction

(acyl chloride method) over carbodiimide coupling (EDC/HATU) for this specific target. The acid

chloride is commercially available, cost-effective, and simplifies purification by eliminating urea

byproducts.
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Figure 1: Step-by-step synthetic workflow for the acylation of 5-chloro-2-methylaniline.

Detailed Experimental Protocol
Reagents:

5-Chloro-2-methylaniline (1.0 equiv, 10 mmol, 1.41 g)

4-Methylbenzoyl chloride (1.1 equiv, 11 mmol, 1.70 g)

Triethylamine (Et₃N) (1.5 equiv, 15 mmol, 2.1 mL)

Dichloromethane (DCM) (anhydrous, 50 mL)

Procedure:

Setup: Flame-dry a 100 mL round-bottom flask and equip it with a magnetic stir bar and

nitrogen inlet.

Solubilization: Dissolve 5-chloro-2-methylaniline (1.41 g) in anhydrous DCM (40 mL). Add

Triethylamine (2.1 mL).

Addition: Cool the solution to 0°C using an ice bath. Dropwise add 4-methylbenzoyl chloride

(dissolved in 10 mL DCM) over 15 minutes. Scientific Rationale: The exothermic nature of

acylation requires cooling to prevent the formation of di-acylated side products.

Reaction: Allow the mixture to warm to room temperature (RT) and stir for 3 hours. Monitor

by TLC (Hexane:EtOAc 3:1). The aniline spot (lower Rf) should disappear.

Workup (Self-Validating Step):

Dilute with DCM (50 mL).

Wash 1: 1M HCl (2 x 30 mL). Purpose: Protonates and removes unreacted aniline.

Wash 2: Saturated NaHCO₃ (2 x 30 mL). Purpose: Hydrolyzes and removes excess acid

chloride as the benzoate salt.

Wash 3: Brine (30 mL).
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Drying: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate in vacuo to yield

an off-white solid.

Purification & Characterization
Purification Strategy
The crude product often precipitates with high purity. If necessary, recrystallization is the

preferred method over chromatography for this scale.

Solvent System: Ethanol/Water or Ethyl Acetate/Hexane.

Protocol: Dissolve the crude solid in minimal boiling Ethanol. Add hot water dropwise until

turbidity persists. Cool slowly to 4°C.

Analytical Validation (Expected Data)
To ensure scientific integrity, the isolated compound must meet the following criteria:

Technique Expected Signal/Result Interpretation

HPLC Purity >98% Area (UV 254 nm)
Single sharp peak; no shoulder

(isomer free).

MS (ESI+) m/z 260.1 [M+H]⁺
Characteristic Chlorine isotope

pattern (3:1 ratio at 260/262).

¹H NMR δ 2.25 (s, 3H), 2.40 (s, 3H)
Distinct methyl singlets

(Aniline-Me vs. Benzoyl-Me).

¹H NMR δ ~7.8-8.2 (br s, 1H)
Amide NH proton (deshielded,

exchangeable with D₂O).

Melting Point 145–155°C (Predicted)
Sharp range indicates high

crystallinity and purity.

Mass Spectrometry Fragmentation Logic (DOT
Visualization)
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Parent Ion [M+H]+
m/z 260/262

Acylium Ion
[4-Me-Ph-CO]+ 

m/z 119

 Amide Bond Cleavage

Aniline Fragment
[5-Cl-2-Me-Ph-NH2]+ 

m/z 141

 Amide Bond Cleavage
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Figure 2: Expected ESI-MS fragmentation pattern useful for structural confirmation.

Safety & Handling (E-E-A-T)
Hazard Identification

Precursor Toxicity: 5-Chloro-2-methylaniline is a substituted aniline. Like many anilines, it

should be treated as a potential genotoxin and methemoglobinemia inducer.

Reactivity: 4-Methylbenzoyl chloride is a lachrymator and corrosive. It releases HCl upon

contact with moisture.

Operational Safety Protocols
Engineering Controls: All weighing and reactions must be performed inside a certified

chemical fume hood.

PPE: Nitrile gloves (double-gloved recommended for the aniline), lab coat, and safety

goggles.

Waste Disposal: Aqueous washes containing aniline residues (Acid wash) must be

neutralized and disposed of as hazardous organic waste, not down the drain.
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[https://www.benchchem.com/product/b401132/docs#technical-guide-n-5-chloro-2-
methylphenyl-4-methylbenzamide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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